Cas no 1379317-96-0 (Ethyl 3-bromo-5-iodo-2-methylbenzoate)

Ethyl 3-bromo-5-iodo-2-methylbenzoate structure
1379317-96-0 structure
Product Name:Ethyl 3-bromo-5-iodo-2-methylbenzoate
CAS No:1379317-96-0
MF:C10H10BrIO2
MW:368.993674755096
CID:2772500
PubChem ID:71699708
Update Time:2025-04-21

Ethyl 3-bromo-5-iodo-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 3-bromo-5-iodo-2-methylbenzoate
    • DTXSID10856595
    • 1379317-96-0
    • 3-bromo-5-iodo-2-methyl benzoic acid ethyl ester
    • AKOS017974952
    • Ethyl 3-bromo-5-iodo-2-methylbenzoate
    • Inchi: 1S/C10H10BrIO2/c1-3-14-10(13)8-4-7(12)5-9(11)6(8)2/h4-5H,3H2,1-2H3
    • InChI Key: VRHWAZSTQYQQDU-UHFFFAOYSA-N
    • SMILES: IC1C=C(C(C)=C(C(=O)OCC)C=1)Br

Computed Properties

  • Exact Mass: 367.89089Da
  • Monoisotopic Mass: 367.89089Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 26.3Ų

Ethyl 3-bromo-5-iodo-2-methylbenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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